Cas no 850663-18-2 (Cyclohexanone, 2-(3,5-dimethylphenyl)-)

• Product Name: Cyclohexanone, 2-(3,5-dimethylphenyl)-
• CAS No: 850663-18-2
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 1831878
• PubChem ID: 18441768
• Update Time: 2025-10-31

Cyclohexanone, 2-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(3,5-dimethylphenyl)-
• AKOS011898126
• EN300-1153085
• 2-(3,5-dimethylphenyl)cyclohexan-1-one
• 850663-18-2
• SCHEMBL5562560

• Inchi： 1S/C14H18O/c1-10-7-11(2)9-12(8-10)13-5-3-4-6-14(13)15/h7-9,13H,3-6H2,1-2H3
• InChI Key： ZJKPEGOGGSCPKX-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on Cyclohexanone, 2-(3,5-dimethylphenyl)-

Cyclohexanone, 2-(3,5-dimethylphenyl)- (CAS No. 850663-18-2): A Comprehensive Overview in Modern Chemical Research

Cyclohexanone, 2-(3,5-dimethylphenyl)-, identified by its CAS number 850663-18-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexanone core substituted with a 3,5-dimethylphenyl group, has garnered attention due to its versatile applications and structural uniqueness. The combination of the cyclohexanone moiety and the dimethylphenyl group imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The structural framework of Cyclohexanone, 2-(3,5-dimethylphenyl)- consists of a six-membered cyclic ketone with two methyl groups attached to the phenyl ring at the 3rd and 5th positions. This specific arrangement enhances its reactivity and makes it a useful building block for more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic addition and condensation reactions, underscores its importance in synthetic methodologies.

In recent years, Cyclohexanone, 2-(3,5-dimethylphenyl)- has been explored in the development of novel pharmaceuticals. Its unique structure allows for the introduction of diverse functional groups, facilitating the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The dimethylphenyl moiety can be further modified to enhance binding affinity to biological targets, making it a promising scaffold for drug discovery.

The compound's role in material science is also noteworthy. The cyclohexanone part can participate in polymerization reactions, contributing to the formation of high-performance polymers with tailored properties. These polymers find applications in coatings, adhesives, and specialty plastics. Additionally, the dimethylphenyl group imparts thermal stability and mechanical strength to the resulting materials.

Recent advancements in computational chemistry have further highlighted the potential of Cyclohexanone, 2-(3,5-dimethylphenyl)-. Molecular modeling studies have revealed insights into its interaction with biological receptors, aiding in the rational design of drugs with improved efficacy and reduced side effects. These simulations have been instrumental in predicting binding affinities and optimizing molecular structures for better pharmacological outcomes.

The synthesis of Cyclohexanone, 2-(3,5-dimethylphenyl)- involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Common methods include Friedel-Crafts acylation followed by reduction or condensation reactions with appropriate reagents. The precision required in these synthetic pathways underscores the compound's complexity and its significance in advanced chemical processes.

In conclusion, Cyclohexanone, 2-(3,5-dimethylphenyl)- (CAS No. 850663-18-2) is a multifaceted compound with broad applications in pharmaceuticals and material science. Its unique structural features enable diverse chemical transformations and functionalizations, making it a cornerstone in modern research. As scientific understanding progresses, the potential uses of this compound are likely to expand further, solidifying its role as a vital component in both academic and industrial settings.